Cas no 860610-84-0 (7-(4-Chlorophenyl)-2-methyl1,2,4triazolo1,5-apyridine-8-carbonitrile)

• Product Name: 7-(4-Chlorophenyl)-2-methyl1,2,4triazolo1,5-apyridine-8-carbonitrile
• CAS No: 860610-84-0
• MDL: MFCD03787167
• CID: 4661136
• Update Time: 2025-05-20

7-(4-Chlorophenyl)-2-methyl1,2,4triazolo1,5-apyridine-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chlorophenyl)-2-methyl1,2,4triazolo1,5-apyridine-8-carbonitrile

• MDL： MFCD03787167

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 7-(4-Chlorophenyl)-2-methyl1,2,4triazolo1,5-apyridine-8-carbonitrile

Research Briefing on 7-(4-Chlorophenyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile (CAS: 860610-84-0)

7-(4-Chlorophenyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile (CAS: 860610-84-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique triazolopyridine scaffold makes it a promising candidate for the development of novel pharmacological agents, particularly in the areas of oncology and infectious diseases.

Recent studies have highlighted the compound's role as a kinase inhibitor, with particular efficacy against certain cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-(4-Chlorophenyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study utilized molecular docking simulations and in vitro assays to elucidate the compound's binding affinity and mechanism of action, revealing promising IC50 values in the nanomolar range.

In addition to its anticancer properties, research has also explored the antimicrobial potential of this compound. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that 7-(4-Chlorophenyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile derivatives displayed notable activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

The synthesis of 7-(4-Chlorophenyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile has also seen methodological improvements. A recent patent (WO2023051234) describes a novel, high-yield synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research is focused on structural modifications to enhance bioavailability while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development, with the goal of addressing unmet medical needs in oncology and infectious diseases.

In conclusion, 7-(4-Chlorophenyl)-2-methyl-1,2,4-triazolo[1,5-a]pyridine-8-carbonitrile represents a versatile scaffold with significant therapeutic potential. Continued research into its mechanism of action, structural optimization, and clinical applicability will be crucial for translating these findings into viable drug candidates. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.